(-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride (-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride Tamsulosin Hydrochloride is the hydrochloride salt of tamsulosin, a sulfonamide derivative with adrenergic antagonist activity. Tamsulosin selectivity binds to and blocks the activity of alpha1 adrenoreceptors in the human prostate and bladder neck; blockade of these adrenoceptors can cause smooth muscle in the prostate and bladder neck to relax, resulting in an improvement in urinary flow rate.
Tamsulosin hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of tamulosin and hydrogen chloride. It has a role as an alpha-adrenergic antagonist and an antineoplastic agent. It contains a tamsulosin(1+). It is an enantiomer of an ent-tamsulosin hydrochloride.
A sulfonamide derivative and adrenergic alpha-1 receptor antagonist that is used to relieve symptoms of urinary obstruction caused by BENIGN PROSTATIC HYPERPLASIA.
Brand Name: Vulcanchem
CAS No.: 128332-25-2
VCID: VC0143462
InChI: InChI=1S/C20H28N2O5S.ClH/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24;/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24);1H/t15-;/m1./s1
SMILES: CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.Cl
Molecular Formula: C20H29ClN2O5S
Molecular Weight: 445 g/mol

(-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride

CAS No.: 128332-25-2

Main Products

VCID: VC0143462

Molecular Formula: C20H29ClN2O5S

Molecular Weight: 445 g/mol

(-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride - 128332-25-2

CAS No. 128332-25-2
Product Name (-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride
Molecular Formula C20H29ClN2O5S
Molecular Weight 445 g/mol
IUPAC Name 5-[(2R)-2-[2-(2-ethoxyphenoxy)ethylamino]propyl]-2-methoxybenzenesulfonamide;hydrochloride
Standard InChI InChI=1S/C20H28N2O5S.ClH/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24;/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24);1H/t15-;/m1./s1
Standard InChIKey ZZIZZTHXZRDOFM-XFULWGLBSA-N
Isomeric SMILES [H+].CCOC1=CC=CC=C1OCCN[C@H](C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.[Cl-]
SMILES CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.Cl
Canonical SMILES [H+].CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.[Cl-]
Description Tamsulosin Hydrochloride is the hydrochloride salt of tamsulosin, a sulfonamide derivative with adrenergic antagonist activity. Tamsulosin selectivity binds to and blocks the activity of alpha1 adrenoreceptors in the human prostate and bladder neck; blockade of these adrenoceptors can cause smooth muscle in the prostate and bladder neck to relax, resulting in an improvement in urinary flow rate.
Tamsulosin hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of tamulosin and hydrogen chloride. It has a role as an alpha-adrenergic antagonist and an antineoplastic agent. It contains a tamsulosin(1+). It is an enantiomer of an ent-tamsulosin hydrochloride.
A sulfonamide derivative and adrenergic alpha-1 receptor antagonist that is used to relieve symptoms of urinary obstruction caused by BENIGN PROSTATIC HYPERPLASIA.
Related CAS 106138-88-9 (Parent)
Synonyms 5-(2-((2-(2-ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzenesulfonamide
Flomax
LY 253352
LY-253352
tamsulosin
tamsulosin hydrochloride
YM 617
YM-617
PubChem Compound 5362376
Last Modified Nov 11 2021
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